Cas no 2138274-76-5 (Chloromethyl 3,3-difluoro-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate)

• Product Name: Chloromethyl 3,3-difluoro-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate
• CAS No: 2138274-76-5
• MF: C₁₁H₁₆ClF₂NO₄
• MW: 299.69884967804
• CID: 5260822
• Update Time: 2025-06-10

Chloromethyl 3,3-difluoro-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• chloromethyl 1-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclobutane-1-carboxylate
• Chloromethyl 3,3-difluoro-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate
• Cyclobutanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-3,3-difluoro-, chloromethyl ester

• Inchi： 1S/C11H16ClF2NO4/c1-9(2,3)19-8(17)15-10(7(16)18-6-12)4-11(13,14)5-10/h4-6H2,1-3H3,(H,15,17)
• InChI Key： JVJISEBCGCHROV-UHFFFAOYSA-N
• SMILES： ClCOC(C1(CC(C1)(F)F)NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 373
• XLogP3: 2.6
• Topological Polar Surface Area: 64.599

Additional information on Chloromethyl 3,3-difluoro-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate

Comprehensive Overview of Chloromethyl 3,3-difluoro-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate (CAS No. 2138274-76-5)

Chloromethyl 3,3-difluoro-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate (CAS 2138274-76-5) is a highly specialized chemical compound with significant applications in pharmaceutical intermediates and organic synthesis. Its unique structure, featuring a difluorinated cyclobutane core and a tert-butoxycarbonyl (Boc) protected amine, makes it a valuable building block in drug discovery and development. Researchers and chemists are increasingly interested in this compound due to its potential role in modulating bioavailability and metabolic stability in active pharmaceutical ingredients (APIs).

The compound's chloromethyl group offers versatile reactivity, enabling further functionalization through nucleophilic substitution or cross-coupling reactions. This property aligns with the growing demand for click chemistry and late-stage diversification strategies in medicinal chemistry. Recent trends in AI-driven drug design and fragment-based drug discovery have highlighted the importance of such structurally diverse intermediates, as they facilitate rapid exploration of chemical space.

From a synthetic perspective, the 3,3-difluorocyclobutane moiety in this compound has gained attention due to its ability to influence conformational restriction and improve potency in drug candidates. The Boc-protected amine provides excellent stability during synthetic manipulations while allowing for controlled deprotection when needed. These features make CAS 2138274-76-5 particularly relevant for researchers working on protease inhibitors, kinase modulators, and other target classes where rigid, fluorinated scaffolds are advantageous.

Environmental considerations and green chemistry principles are increasingly important in chemical synthesis. The development of efficient routes to prepare Chloromethyl 3,3-difluoro-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate with minimal waste generation and energy consumption represents an active area of research. Many pharmaceutical companies are now evaluating such intermediates through the lens of process mass intensity (PMI) and atom economy, reflecting the industry's commitment to sustainable practices.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy (particularly 19F NMR for the difluorinated moiety), mass spectrometry, and HPLC purity analysis. The growing integration of automated purification systems and high-throughput experimentation platforms has streamlined the handling and optimization of such specialized intermediates in modern laboratories.

In the context of intellectual property, compounds like CAS 2138274-76-5 often appear in patent applications related to new chemical entities and prodrug development. The pharmaceutical industry's focus on targeted therapies and personalized medicine has increased the demand for structurally novel intermediates that can impart improved pharmacokinetic properties to drug candidates.

Storage and handling recommendations for this compound typically emphasize protection from moisture and maintenance at controlled temperatures, as the Boc group and chloromethyl functionality may be sensitive to hydrolysis under certain conditions. Proper handling aligns with broader industry standards for compound integrity and reproducible research outcomes.

The future outlook for Chloromethyl 3,3-difluoro-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate appears promising, particularly as the pharmaceutical industry continues to explore fluorine-containing scaffolds and conformationally constrained systems. Its applications may expand into areas such as PET tracer development (given the presence of fluorine atoms) and bioconjugation chemistry, reflecting the compound's versatility across multiple disciplines of chemical research.